3-Hydroxy-6-methylpicolinic acid
Overview
Description
3-Hydroxy-6-methylpicolinic acid is a chemical compound with the molecular formula C7H7NO3 and a molecular weight of 153.13500 . It is also known by other names such as 3-hydroxy-6-methylpyridine-2-carboxylic acid .
Synthesis Analysis
The synthesis of 3-Hydroxy-6-methylpicolinic acid involves several steps. The synthetic route includes the use of precursors such as 3-Methoxy-6-Methylpyridine-2-carboxylic acid (CAS#:95109-37-8) and 3-methoxy-2-methylpyridine-2-carboxylic acid (CAS#:856855-78-2) .Molecular Structure Analysis
The molecular structure of 3-Hydroxy-6-methylpicolinic acid consists of a pyridine ring with a hydroxyl group at the 3rd position and a methyl group at the 6th position . The exact mass of the molecule is 153.04300 .Relevant Papers One relevant paper mentions the ammonolysis of 3-Hydroxy-6-methylpicolinic acid, leading to 3-Hydroxy-6-methylpicolinamide .
Scientific Research Applications
Herbicide Development
3-Hydroxy-6-methylpicolinic acid: has been explored for its potential as a building block in the synthesis of novel herbicides. Research indicates that derivatives of picolinic acid, such as 3-Hydroxy-6-methylpicolinic acid , can be used to design compounds with potent herbicidal activity . These compounds work by inhibiting the growth of weeds and other undesirable plants, thereby improving crop yields.
Pharmaceutical Industry
In the pharmaceutical sector, 3-Hydroxy-6-methylpicolinic acid is a candidate for the synthesis of various drugs. It has been studied for its role in the production of compounds with therapeutic potential, including those with antibacterial and anti-inflammatory properties . Its derivatives are being investigated for their efficacy in treating a range of diseases.
Agriculture Enhancement
This compound plays a significant role in agriculture, particularly in soil fertility and plant health. Organic acids, including 3-Hydroxy-6-methylpicolinic acid , are crucial in the rhizosphere for the solubilization of minerals and the biocontrol of phytopathogens . They contribute to the sustainable management of soil ecosystems and enhance crop productivity.
Material Science
In material science, 3-Hydroxy-6-methylpicolinic acid serves as a precursor for the synthesis of complex molecules. It is used in the creation of new materials with specific properties, such as enhanced durability or conductivity . Its role in the development of advanced materials is an area of ongoing research.
Environmental Science
The study of organic acids in environmental science has revealed their importance in processes like acid rain mitigation and pollution control . 3-Hydroxy-6-methylpicolinic acid and its derivatives could be used to develop methods for reducing environmental contaminants and improving ecosystem health.
Biochemistry Research
In biochemistry, 3-Hydroxy-6-methylpicolinic acid is a subject of interest due to its involvement in metabolic pathways. It is a key intermediate in the biosynthesis of various bioactive compounds and is studied for its role in cellular processes . Understanding its function could lead to breakthroughs in metabolic engineering and synthetic biology.
properties
IUPAC Name |
3-hydroxy-6-methylpyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO3/c1-4-2-3-5(9)6(8-4)7(10)11/h2-3,9H,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UHQXFPODUKYDSK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(C=C1)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00488223 |
Source
|
| Record name | 3-Hydroxy-6-methylpyridine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00488223 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Hydroxy-6-methylpicolinic acid | |
CAS RN |
14162-88-0 |
Source
|
| Record name | 3-Hydroxy-6-methylpyridine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00488223 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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